Cas no 20614-71-5 (Benzothiazole,2-pentyl-)

Benzothiazole,2-pentyl- structure
Benzothiazole,2-pentyl- structure
Product Name:Benzothiazole,2-pentyl-
CAS No:20614-71-5
MF:C12H15NS
MW:205.31920170784
CID:241357
PubChem ID:12406333
Update Time:2025-04-19

Benzothiazole,2-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-pentyl-
    • 2-(1-Pentyl)benzothiazole
    • 2-(pentan-2-yl)benzo[d]thiazole
    • 20614-71-5
    • 2-Pentyl-1,3-benzothiazole
    • SCHEMBL175532
    • FT-0723510
    • Inchi: 1S/C12H15NS/c1-2-3-4-9-12-13-10-7-5-6-8-11(10)14-12/h5-8H,2-4,9H2,1H3
    • InChI Key: HEDKBCKXJGJZQH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CCCCC

Computed Properties

  • Exact Mass: 205.09265
  • Monoisotopic Mass: 205.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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